Cas no 1804147-57-6 (3-Methyl-4-nitropyridine-5-acetic acid)

• Product Name: 3-Methyl-4-nitropyridine-5-acetic acid
• CAS No: 1804147-57-6
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 4802055
• Update Time: 2025-05-21

3-Methyl-4-nitropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-nitropyridine-5-acetic acid

• Inchi： 1S/C8H8N2O4/c1-5-3-9-4-6(2-7(11)12)8(5)10(13)14/h3-4H,2H2,1H3,(H,11,12)
• InChI Key： HHTWEMJDLXEQTL-UHFFFAOYSA-N
• SMILES： OC(CC1C=NC=C(C)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 0.5
• Topological Polar Surface Area: 96

Additional information on 3-Methyl-4-nitropyridine-5-acetic acid

Recent Advances in the Study of 3-Methyl-4-nitropyridine-5-acetic acid (CAS: 1804147-57-6)

3-Methyl-4-nitropyridine-5-acetic acid (CAS: 1804147-57-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the key areas of research involving 3-Methyl-4-nitropyridine-5-acetic acid is its application in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. The study utilized a combination of computational modeling and experimental validation to identify optimal synthetic routes and evaluate the inhibitory activity of derived compounds against specific kinase targets.

In addition to its role in drug discovery, recent investigations have explored the compound's potential in agrochemical applications. Research conducted by a team at the University of Agricultural Sciences (2024) revealed that derivatives of 3-Methyl-4-nitropyridine-5-acetic acid exhibit promising herbicidal activity. The study employed high-throughput screening to assess the efficacy of these derivatives against a range of weed species, with results indicating significant inhibition of growth in target plants.

Another notable advancement is the use of 3-Methyl-4-nitropyridine-5-acetic acid in the development of fluorescent probes for biological imaging. A recent publication in Analytical Chemistry (2024) described the synthesis of a series of fluorescent derivatives, which were successfully used to track cellular uptake and localization in real-time. The probes demonstrated high selectivity and stability, making them valuable tools for studying intracellular processes.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 3-Methyl-4-nitropyridine-5-acetic acid derivatives. A review article in Organic Process Research & Development (2023) highlighted the need for more efficient and sustainable synthetic methodologies to address issues such as yield variability and environmental impact. Future research directions may include the exploration of green chemistry approaches and the integration of automation in synthetic processes.

In conclusion, 3-Methyl-4-nitropyridine-5-acetic acid (CAS: 1804147-57-6) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to agrochemical development and biological imaging, underscore its versatility and potential for future innovations. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in various fields.